Cas no 1431963-30-2 (3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride)
3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride
- 3-(1,3-benzodioxol-5-yloxy)-1-methyl-1H-pyrazol-4-amine
-
- Inchi: 1S/C11H11N3O3.ClH/c1-14-5-8(12)11(13-14)17-7-2-3-9-10(4-7)16-6-15-9;/h2-5H,6,12H2,1H3;1H
- InChI Key: PECCIYVNQRORCZ-UHFFFAOYSA-N
- SMILES: N1(C)C=C(N)C(OC2=CC=C3OCOC3=C2)=N1.[H]Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB502681-100 mg |
3-(1,3-Benzodioxol-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride |
1431963-30-2 | 100MG |
€309.00 | 2022-03-24 | ||
| abcr | AB502681-250 mg |
3-(1,3-Benzodioxol-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride |
1431963-30-2 | 250MG |
€409.30 | 2022-03-24 | ||
| abcr | AB502681-500 mg |
3-(1,3-Benzodioxol-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride |
1431963-30-2 | 500MG |
€530.80 | 2022-03-24 | ||
| abcr | AB502681-1 g |
3-(1,3-Benzodioxol-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride |
1431963-30-2 | 1g |
€708.50 | 2022-03-24 | ||
| Enamine | EN300-762633-1.0g |
3-(1,3-dioxaindan-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride |
1431963-30-2 | 95% | 1.0g |
$728.0 | 2024-05-23 | |
| 1PlusChem | 1P01FKGJ-50mg |
3-(1,3-dioxaindan-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride |
1431963-30-2 | 95% | 50mg |
$262.00 | 2024-06-20 | |
| 1PlusChem | 1P01FKGJ-100mg |
3-(1,3-dioxaindan-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride |
1431963-30-2 | 95% | 100mg |
$363.00 | 2024-06-20 | |
| 1PlusChem | 1P01FKGJ-250mg |
3-(1,3-dioxaindan-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride |
1431963-30-2 | 95% | 250mg |
$508.00 | 2024-06-20 | |
| 1PlusChem | 1P01FKGJ-500mg |
3-(1,3-dioxaindan-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride |
1431963-30-2 | 95% | 500mg |
$766.00 | 2024-06-20 | |
| 1PlusChem | 1P01FKGJ-1g |
3-(1,3-dioxaindan-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride |
1431963-30-2 | 95% | 1g |
$962.00 | 2023-12-21 |
3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride
Research Brief on 3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride (CAS: 1431963-30-2)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule compounds in drug discovery and development. Among these, 3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride (CAS: 1431963-30-2) has emerged as a compound of interest due to its potential therapeutic applications. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.
The compound 3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride belongs to a class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. Recent studies have demonstrated that this compound exhibits promising activity as a modulator of specific biochemical pathways, making it a candidate for further investigation in the treatment of various diseases. Its unique chemical structure, characterized by the presence of a benzodioxole moiety and a methylpyrazole group, contributes to its distinctive pharmacological profile.
In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride. The study highlighted the use of a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity of the target compound. The researchers also employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized product. These findings provide valuable insights into the scalable production of this compound for further preclinical and clinical studies.
Pharmacological evaluations of 3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride have revealed its potential as a therapeutic agent. In vitro assays conducted on various cell lines demonstrated its ability to inhibit specific enzymes involved in inflammatory and proliferative pathways. Moreover, in vivo studies using animal models of disease showed significant reductions in disease markers, suggesting its efficacy in modulating pathological processes. These results underscore the compound's potential as a lead candidate for the development of novel therapeutics.
Despite these promising findings, challenges remain in the development of 3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride as a drug. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications and formulation strategies to enhance the compound's pharmacokinetic properties and minimize adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride represents a promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Continued investigations into its mechanism of action, optimization of its pharmacological properties, and evaluation of its safety profile will be critical in determining its potential as a therapeutic agent. This research brief serves as a foundation for future studies aimed at unlocking the full therapeutic potential of this compound.
1431963-30-2 (3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine:hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)